Cas no 102995-84-6 (2-Buten-1-one, 3-amino-1-(2-thienyl)-)

• Product Name: 2-Buten-1-one, 3-amino-1-(2-thienyl)-
• CAS No: 102995-84-6
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 1133962
• Update Time: 2024-07-26

2-Buten-1-one, 3-amino-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 3-amino-1-(2-thienyl)-

• Inchi： 1S/C8H9NOS/c1-6(9)5-7(10)8-3-2-4-11-8/h2-5H,9H2,1H3
• InChI Key： IGIFQCOUNJIPJP-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C=C(N)C

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Melting Point: 168-170 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 272.9±36.0 °C(Predicted)
• PSA: 43.09
• pka: 5.47±0.70(Predicted)